Cas no 99-32-1 (Chelidonic acid)

Chelidonic acid (4-oxo-4H-pyran-2,6-dicarboxylic acid) is a heterocyclic organic compound with notable applications in coordination chemistry and medicinal research. Its rigid pyran backbone and dual carboxylate groups enable strong chelating properties, making it useful for binding metal ions in analytical and catalytic processes. The compound's structural features also contribute to its role as a precursor in synthesizing biologically active derivatives. Chelidonic acid exhibits stability under standard conditions and is soluble in polar solvents, facilitating its use in laboratory settings. Its versatility in forming complexes and potential pharmacological relevance underscores its value in chemical and biomedical studies.
Chelidonic acid structure
Chelidonic acid structure
Product name:Chelidonic acid
CAS No:99-32-1
MF:C7H4O6
MW:184.1030626297
MDL:MFCD00006577
CID:35014
PubChem ID:7431

Chelidonic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Oxo-4H-pyran-2,6-dicarboxylic acid
    • 4-oxopyran-2,6-dicarboxylic acid
    • CHELIDONIC ACID
    • CHELIDONIC ACID(RG)
    • Jervasic acid
    • Jervaic acid
    • Jerva acid
    • Compound XI*
    • 2,6-Dicarboxyl-4-pyrone
    • 4H-Pyran-2,6-dicarboxylic acid, 4-oxo-
    • Compound XI* (Cherry and Hageman)
    • 4-Oxo-1,4-pyran-2,6-dicarboxylic acid
    • gamma-Pyrone-2,6-dicarboxylic acid
    • T33U4W5K6O
    • Chelidonic acid (not validated)
    • NSC3979
    • PBAYDYUZOSNJGU-UHFFFAOYSA-N
    • .gamma.-Pyrone-2,6-dicarboxylic acid
    • cheli
    • InChI=1/C7H4O6/c8-3-1-4(6(9)10)13-5(2-3)7(11)12/h1-2H,(H,9,10)(H,11,12)
    • CHEBI:3586
    • s5579
    • C7H4O6
    • DS-1596
    • FT-0623586
    • AI3-19253
    • y-Pyrone-2,6-dicarboxylic acid
    • HMS3886K12
    • EINECS 202-749-0
    • BP-12076
    • CCG-266462
    • 4-Oxo-4H-pyran-2 pound not6-dicarboxylic acid
    • HMS1537K05
    • SCHEMBL70569
    • Chelidonic acid, purum, anhydrous, >=98.0% (T)
    • CHELIDONIC ACID [MI]
    • NCGC00174597-01
    • 4-Oxo-1,6-dicarboxylic acid
    • DTXCID60166419
    • CS-W022229
    • C08476
    • HY-W041489
    • A19372
    • UNII-T33U4W5K6O
    • chelidonsaure
    • MFCD00006577
    • NS00041234
    • 4-oxo-pyran-2,6-dicarboxylic acid
    • SY031174
    • c0955
    • 2,6-dicarboxy-4-pyrone
    • AR-360/40172582
    • 4H-Pyran-2, 4-oxo-
    • Chelidonic acid, 98%
    • PBAYDYUZOSNJGU-UHFFFAOYSA-
    • AKOS003368630
    • WLN: T6O DVJ BVQ FVQ
    • BB 0221249
    • TimTec1_001281
    • Z1238543360
    • NSC 3979
    • 4-Oxo-4H-pyran-2,6-dicarboxylicacid
    • 99-32-1
    • 5-18-08-00646 (Beilstein Handbook Reference)
    • AMY36600
    • BRN 0163607
    • Chelidonic acid, analytical standard
    • HLD
    • EN300-82795
    • Q908483
    • DTXSID30243928
    • NSC-3979
    • DB-032002
    • STK735535
    • BBL037230
    • Chelidonic acid
    • MDL: MFCD00006577
    • Inchi: 1S/C7H4O6/c8-3-1-4(6(9)10)13-5(2-3)7(11)12/h1-2H,(H,9,10)(H,11,12)
    • InChI Key: PBAYDYUZOSNJGU-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O[H])=C([H])C(C([H])=C1C(=O)O[H])=O
    • BRN: 0163607

Computed Properties

  • Exact Mass: 184.00100
  • Monoisotopic Mass: 184.00078784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 101
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4880 (rough estimate)
  • Melting Point: 265 °C (dec.) (lit.)
  • Boiling Point: 238.02°C (rough estimate)
  • Refractive Index: 1.5600 (estimate)
  • PSA: 104.81000
  • LogP: 0.03620
  • Solubility: Slightly soluble in ethanol
  • Merck: 13,2060

Chelidonic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:UP7350000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Chelidonic acid Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Chelidonic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM181918-10g
4-Oxo-4H-pyran-2,6-dicarboxylic acid
99-32-1 95%+
10g
$72 2022-09-28
Chemenu
CM181918-25g
4-Oxo-4H-pyran-2,6-dicarboxylic acid
99-32-1 95%+
25g
$*** 2023-05-29
Ambeed
A1473713-1g
4-Oxo-4H-pyran-2,6-dicarboxylic acid
99-32-1 98% (contains <2%H2O)
1g
$16.0 2025-02-27
eNovation Chemicals LLC
D956297-25g
4-Oxo-4H-pyran-2,6-dicarboxylic acid
99-32-1 97%
25g
$160 2024-06-07
abcr
AB165496-25 g
Chelidonic acid, 95%; .
99-32-1 95%
25 g
€333.70 2023-07-20
Enamine
EN300-82795-50.0g
4-oxo-4H-pyran-2,6-dicarboxylic acid
99-32-1 95.0%
50.0g
$361.0 2025-03-21
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce48014-100mg
Chelidonic acid
99-32-1 98%
100mg
¥534.00 2023-09-08
BioAustralis
BIA-C2572-25 mg
Chelidonic acid
99-32-1 >95%byHPLC
25mg
$56.00 2023-08-18
Enamine
EN300-82795-0.05g
4-oxo-4H-pyran-2,6-dicarboxylic acid
99-32-1 95.0%
0.05g
$19.0 2025-03-21
Enamine
EN300-82795-25.0g
4-oxo-4H-pyran-2,6-dicarboxylic acid
99-32-1 95.0%
25.0g
$215.0 2025-03-21

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